Cas no 124727-02-2 (2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-)
![2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy- structure](https://www.kuujia.com/scimg/cas/124727-02-2x500.png)
124727-02-2 structure
Product name:2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-
2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-
- 7-hydroxy-8-[(2R)-2-hydroxy-3-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]chromen-2-one
- 2H-1-Benzopyran-2-one, 8-(3-(beta-D-glucopyranosyloxy)-2-hydroxy-3- methylbutyl)-7-hydroxy-, (R)-
- Tortuoside
- 124727-02-2
- DTXSID70154468
- (-)-Devenyoside A
-
- Inchi: InChI=1S/C20H26O10/c1-20(2,30-19-17(27)16(26)15(25)12(8-21)28-19)13(23)7-10-11(22)5-3-9-4-6-14(24)29-18(9)10/h3-6,12-13,15-17,19,21-23,25-27H,7-8H2,1-2H3/t12-,13-,15-,16+,17-,19+/m1/s1
- InChI Key: NXXWVYSMCQDTBE-LDSJTTMQSA-N
- SMILES: OC[C@H]1O[C@@H](OC([C@@H](CC2=C(O)C=CC3C=CC(OC2=3)=O)O)(C)C)[C@H](O)[C@@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 426.152597
- Monoisotopic Mass: 426.152597
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166
- XLogP3: -0.5
Experimental Properties
- Density: 1.53
- Boiling Point: 755.7°Cat760mmHg
- Flash Point: 266.7°C
- Refractive Index: 1.656
2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy- Related Literature
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Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
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Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
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Xianggui Kong,Xiaomin Liu,Youlin Zhang,Yulei Chang,Yongshi Luo,Huiying Zhao,Hong Zhang Nanoscale, 2015,7, 190-197
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Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
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Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
124727-02-2 (2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-) Related Products
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